Cas no 1795477-68-7 (6-Methyl-4-[[1-[2-(3-thienyl)acetyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one)

• Product Name: 6-Methyl-4-[[1-[2-(3-thienyl)acetyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one
• CAS No: 1795477-68-7
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 5370974
• Update Time: 2025-05-20

6-Methyl-4-[[1-[2-(3-thienyl)acetyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-4-[[1-[2-(3-thienyl)acetyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one

• Inchi： 1S/C16H17NO4S/c1-11-6-14(8-16(19)20-11)21-13-2-4-17(9-13)15(18)7-12-3-5-22-10-12/h3,5-6,8,10,13H,2,4,7,9H2,1H3
• InChI Key： ILYLCTLYXUCLKC-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CCN(C(CC3C=CSC=3)=O)C2)=C1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.9±50.0 °C(Predicted)
• pka: -2.07±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 6-Methyl-4-[[1-[2-(3-thienyl)acetyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one

Introduction to 6-Methyl-4-[[1-[2-(3-thienyl)acetyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one (CAS No. 1795477-68-7)

6-Methyl-4-[[1-[2-(3-thienyl)acetyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one (CAS No. 1795477-68-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 6-Methyl-4-[[1-[2-(3-thienyl)acetyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one is composed of a pyranone core substituted with a methyl group at the 6-position and a pyrrolidinyl moiety at the 4-position. The pyrrolidinyl ring is further functionalized with an acetyl group linked to a thienyl ring. This intricate arrangement of functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for drug discovery and development.

The synthesis of 6-Methyl-4-[[1-[2-(3-thienyl)acetyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one has been reported using various synthetic routes. One common approach involves the condensation of 4-hydroxy-6-methylpyran-2-one with an appropriately substituted pyrrolidine derivative. The key step in this synthesis is the formation of the pyrrolidinyl ether linkage, which can be achieved through nucleophilic substitution or coupling reactions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as those utilizing microwave-assisted reactions or catalytic systems.

In terms of biological activity, 6-Methyl-4-[[1-[2-(3-thienyl)acetyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one has demonstrated significant potential as a modulator of various biological targets. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, preliminary research has indicated that it may have anticancer properties, particularly against certain types of solid tumors.

The mechanism of action of 6-Methyl-4-[[1-[2-(3-thienyl)acetyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This inhibition can lead to reduced inflammation and oxidative stress, which are key factors in the pathogenesis of many neurological disorders. Furthermore, the compound may also interact with specific receptors or signaling pathways involved in cell survival and proliferation.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Methyl-4-[[1-[2-(3-thienyl)acetyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and have paved the way for further clinical investigations.

In addition to its therapeutic potential, 6-Methyl-4-[[1-[2-(3-thienyl)acetyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one has also been studied for its use as a tool compound in basic research. Its unique structural features make it an excellent probe for investigating the structure-function relationships of various biological targets. For example, it has been used to study the binding interactions between small molecules and protein targets involved in inflammation and neurodegeneration.

The future prospects for 6-Methyl-4-[[1-[2-(3-thienyl)acetyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one are promising. Ongoing research aims to optimize its pharmacological properties through structure-based drug design and combinatorial chemistry approaches. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can enhance its bioavailability and target specificity.

In conclusion, 6-Methyl-4-[[1-[2-(3-thienyl)acetyl]-3-pyrrolidinyl]oxy]-2H-pyran-2-one (CAS No. 1795477-68-7) represents a fascinating molecule with significant potential in both basic research and clinical applications. Its unique chemical structure and biological activities make it an important focus for ongoing studies in medicinal chemistry and pharmaceutical science.